Cas no 1262205-84-4 (4-tert-butyl-5-bromo-2,6-dichloropyrimidine)
1262205-84-4 structure
Product Name:4-tert-butyl-5-bromo-2,6-dichloropyrimidine
CAS No:1262205-84-4
MF:C8H9BrCl2N2
MW:283.980458974838
CID:2135478
Update Time:2023-11-19
4-tert-butyl-5-bromo-2,6-dichloropyrimidine Chemical and Physical Properties
Names and Identifiers
-
- 4-tert-butyl-5-bromo-2,6-dichloropyrimidine
- CID 117260479
- Pyrimidine, 5-bromo-2,4-dichloro-6-(1,1-dimethylethyl)-
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- Inchi: 1S/C8H9BrCl2N2/c1-8(2,3)5-4(9)6(10)13-7(11)12-5/h1-3H3
- InChI Key: FIKATEFWRHTRBN-UHFFFAOYSA-N
- SMILES: BrC1=C(N=C(N=C1C(C)(C)C)Cl)Cl
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 184
- Topological Polar Surface Area: 25.8
Experimental Properties
- Density: 1.554±0.06 g/cm3(Predicted)
- Boiling Point: 306.0±37.0 °C(Predicted)
- pka: -3.76±0.39(Predicted)
4-tert-butyl-5-bromo-2,6-dichloropyrimidine Related Literature
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1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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